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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883

Essential Safety and Handling Guide for 2-
Methylheptanal

This guide provides crucial safety and logistical information for the handling of 2-
Methylheptanal in a laboratory environment. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals by outlining
necessary personal protective equipment (PPE), operational plans, and disposal methods.

Hazard Identification and Physicochemical
Properties

2-Methylheptanal is a flammable liquid that can cause irritation to the skin, eyes, and
respiratory system. It may also lead to skin sensitization.[1] Understanding its properties is the
first step toward safe handling.
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Property Value Source
Molecular Formula C8H160 [1112]
Molar Mass 128.212 g/mol [1]
Appearance Clear, colorless liquid [1]
Boiling Point 163°C at 760 mmHg [1]
Flash Point 42.2°C [1]
Density 0.809 g/cm?3 [1]
Water Solubility Slightly soluble [1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory to prevent exposure. The following table
summarizes the required equipment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133. A
face shield should be worn if

there is a splash hazard.

Protects against splashes and
vapors that can cause eye
irritation.[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact,
irritation, and potential

sensitization.[1]

Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or splash
potential, an impervious apron

or coveralls are recommended.

Protects skin from accidental

contact.

Respiratory Protection

Not typically required for small-
scale use in a properly
functioning chemical fume
hood. If vapors or aerosols are
likely to be generated, or in
case of inadequate ventilation,
a NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Protects the respiratory system
from irritation due to inhalation

of vapors.[4]

Operational and Disposal Plan

A systematic approach to handling 2-Methylheptanal from receipt to disposal is essential for

laboratory safety.

3.1. Engineering Controls

o Ventilation: Always handle 2-Methylheptanal in a well-ventilated area, preferably within a

certified chemical fume hood.
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o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
work area.[3]

« Ignition Sources: Keep away from heat, sparks, and open flames. Use spark-proof tools and
explosion-proof equipment.[3]

3.2. Handling Procedures
¢ Receiving: Upon receipt, inspect the container for damage or leaks.

o Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids, away
from incompatible materials such as oxidizing agents. Keep containers tightly closed.

» Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[3]

3.3. Spill Management
o Evacuation: In case of a spill, evacuate non-essential personnel from the area.

o Containment: For small spills, absorb the material with a non-combustible absorbent such as
sand or vermiculite.[3]

» Cleanup: Use non-sparking tools to collect the absorbed material and place it in a sealed,
properly labeled container for hazardous waste disposal.[3]

e Ventilation: Ensure adequate ventilation during cleanup.
3.4. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. Seek medical attention if irritation develops.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[3]
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

3.5. Disposal Plan

o Waste Collection: Collect all 2-Methylheptanal waste, including contaminated absorbents
and PPE, in a designated, leak-proof, and clearly labeled hazardous waste container.[5][6][7]

e Waste Segregation: Do not mix with incompatible waste streams.

» Disposal Route: Dispose of hazardous waste through a licensed and certified waste disposal
company, following all federal, state, and local regulations.[8] Under no circumstances
should it be disposed of down the drain.[5]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 2-Methylheptanal in a
laboratory setting.
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Caption: Workflow for the safe handling of 2-Methylheptanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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